Cas no 1221722-09-3 (2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid)

2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid structure
1221722-09-3 structure
Product Name:2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid
CAS No:1221722-09-3
MF:C15H11F3O2
MW:280.241854906082
CID:2621645
PubChem ID:53227627
Update Time:2025-04-21

2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-METHYL-3-(4-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
    • AKOS014880671
    • 2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid, 95%
    • 1221722-09-3
    • KEMKCGIGKRACQU-UHFFFAOYSA-N
    • 2-Methyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
    • DTXSID10691160
    • 2-Methyl-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
    • A1-82956
    • SCHEMBL2745460
    • MFCD18321779
    • 2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid
    • Inchi: 1S/C15H11F3O2/c1-9-12(3-2-4-13(9)14(19)20)10-5-7-11(8-6-10)15(16,17)18/h2-8H,1H3,(H,19,20)
    • InChI Key: KEMKCGIGKRACQU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1C)(F)F

Computed Properties

  • Exact Mass: 280.07111408Da
  • Monoisotopic Mass: 280.07111408Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 37.3Ų
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